Realizing a high voltage lithium metal battery in ether-based electrolyte by regulating the cathode electrolyte interphase†
Energy Advances Pub Date: 2022-10-19 DOI: 10.1039/D2YA00252C
Abstract
A combination of lithium bis(fluorosulfonyl)imide (LiFSI) and LiNO3 is designed to improve the oxidation resistance of cyclic ether (tetrahydrofuran) electrolyte at conventional concentration (1M LiFSI). The addition of NO3− results in the formation of a uniform N- and F-rich cathode electrolyte interphase, which enables 90% capacity retention of Li||LiNi0.80Co0.10Mn0.10O2 batteries over 80 cycles coupled with a thin lithium metal anode (50 μm) and a high-capacity cathode (∼3 mA h cm−2).
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Journal Name：Energy Advances
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